2-[5-(Piperidine-1-sulfonyl)thiophen-2-yl]ethan-1-amine
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves various chemical reactions. For instance, 2-Thiopheneethylamine, an aromatic amine, undergoes microwave-induced condensation with iminodiacetic acid to form the corresponding piperazine-2,6-dione derivatives .Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code. For example, the InChI code for “2-[5-(piperidine-1-sulfonyl)thiophen-2-yl]acetic acid” is "1S/C11H15NO4S2/c13-10(14)8-9-4-5-11(17-9)18(15,16)12-6-2-1-3-7-12/h4-5H,1-3,6-8H2,(H,13,14)" .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be inferred from its related compounds. For instance, “2-[5-(piperidine-1-sulfonyl)thiophen-2-yl]acetic acid” is a powder with a molecular weight of 289.38, and it is stored at room temperature .Scientific Research Applications
Anticancer Applications
A study by Rehman et al. (2018) focused on synthesizing propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole to evaluate their anticancer potential. The synthesized compounds demonstrated significant anticancer activity, with certain derivatives showing low IC50 values, indicating strong anticancer agents relative to doxorubicin used as a reference. This research highlights the potential of piperidine-based compounds in cancer therapy, necessitating further in vivo studies to ascertain their therapeutic usefulness (Rehman et al., 2018).
Synthesis and Chemical Behavior
The aminolysis of X-substituted phenyl diphenylphosphinates with primary amines, including studies on piperidine derivatives, revealed insights into reactivity and transition-state structures, indicating a concerted mechanism through a later transition state. Such chemical behavior studies are essential for understanding the reactivity of piperidine-based compounds and their potential applications in various chemical syntheses (Um et al., 2009).
Green Chemistry Applications
Research by Basirat et al. (2019) employed a dual-functional ionic liquid for the one-pot multi-component synthesis of piperidines and dihydropyrrol-2-ones. This approach offers advantages such as good yields, easy work-ups, and utilizes mild and clean reaction conditions, demonstrating the application of piperidine-based compounds in promoting sustainable chemical practices (Basirat et al., 2019).
Basicity Modulation
A study explored the remote modulation of amine basicity by a phenylsulfone and a phenylthio group, providing valuable insights into the electron-withdrawing effects of sulfone groups and their impact on the basicity of nearby basic functional groups. Such understanding is crucial for the design of piperidine-based compounds with tailored properties for specific applications (Martin et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
2-(5-piperidin-1-ylsulfonylthiophen-2-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O2S2/c12-7-6-10-4-5-11(16-10)17(14,15)13-8-2-1-3-9-13/h4-5H,1-3,6-9,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INOFADRYFQAUMI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(S2)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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